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Compound of Interest

Compound Name: Tetrapentylammonium bromide

Cat. No.: B1205827 Get Quote

An In-depth Technical Guide to Tetrapentylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tetrapentylammonium bromide, a

quaternary ammonium salt with significant applications in organic synthesis and

electrochemistry. The document details its core properties, outlines a general experimental

protocol for its use as a phase transfer catalyst, and illustrates key processes through

diagrams.

Core Properties of Tetrapentylammonium Bromide
Tetrapentylammonium bromide is a white, hygroscopic solid.[1][2] Its key identifiers and

physicochemical properties are summarized in the table below for easy reference.
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Data Point Value

CAS Number 866-97-7[1][2][3][4]

Molecular Formula C₂₀H₄₄BrN[1][2][3][4]

Molecular Weight 378.47 g/mol [2]

Melting Point 100-101 °C[2][3]

Synonyms
Tetra-n-amylammonium bromide, 1-

Pentanaminium, N,N,N-tripentyl-, bromide[1]

Applications in Research and Development
Tetrapentylammonium bromide is primarily utilized for its ability to act as a phase transfer

catalyst and as an electrolyte in electrochemical applications.

Phase Transfer Catalysis: It serves as a highly effective phase transfer catalyst, facilitating

reactions between reactants located in different immiscible phases (e.g., an aqueous and an

organic phase).[2] This property is invaluable in the synthesis of pharmaceuticals and other

specialty chemicals, as it enhances reaction rates and product yields.[2]

Electrochemistry: The compound is also used in the formulation of ionic liquids and as a

supporting electrolyte in various electrochemical studies.[2] Its ionic nature contributes to the

conductivity of non-aqueous solutions, which is essential for many electrochemical

processes.

Experimental Protocols: Phase Transfer Catalysis
The following is a generalized methodology for a nucleophilic substitution reaction using

tetrapentylammonium bromide as a phase transfer catalyst.

Objective: To synthesize an organic product via a substitution reaction between an organic-

soluble substrate and an aqueous-soluble nucleophile.

Materials:

Organic Substrate (e.g., an alkyl halide)
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Organic Solvent (e.g., Toluene, Dichloromethane)

Aqueous Nucleophile (e.g., Sodium Cyanide, Sodium Azide)

Tetrapentylammonium Bromide (Catalyst)

Deionized Water

Standard laboratory glassware (reaction flask, condenser, separatory funnel)

Stirring and heating apparatus

Analytical equipment for reaction monitoring (e.g., TLC, GC-MS)

Methodology:

Reaction Setup: The organic substrate is dissolved in a water-immiscible organic solvent

within a temperature-controlled reaction vessel equipped with a stirrer and a reflux

condenser.

Catalyst Introduction: A catalytic amount of tetrapentylammonium bromide (typically 1-5

mol%) is added to the organic phase.

Aqueous Phase Addition: The nucleophile is dissolved in deionized water and added to the

reaction vessel.

Reaction Execution: The biphasic mixture is stirred vigorously at a specified temperature to

facilitate the transfer of the nucleophile into the organic phase.

Monitoring: The reaction progress is monitored periodically by withdrawing aliquots from the

organic layer and analyzing them.

Work-up: Upon completion, the mixture is cooled, and the aqueous and organic layers are

separated. The organic layer is washed with water and brine, dried over an anhydrous salt

(e.g., MgSO₄), and filtered.

Isolation: The solvent is removed from the organic phase under reduced pressure to yield the

crude product, which can then be purified by techniques such as recrystallization or column
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chromatography.

Visualized Workflows and Pathways
The following diagrams illustrate the logical and experimental workflows involving

tetrapentylammonium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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